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Compound of Interest

Compound Name:
Ethyl 3-oxo-3-(2,3,4,5-

tetrafluorophenyl)propanoate

Cat. No.: B138295 Get Quote

Introduction

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug

discovery and materials science. Fluorination can profoundly influence a molecule's metabolic

stability, lipophilicity, and binding affinity. Palladium-catalyzed cross-coupling reactions

represent a powerful and versatile toolkit for constructing carbon-carbon and carbon-

heteroatom bonds with high precision. This document provides detailed application notes and

experimental protocols for cross-coupling reactions that utilize fluorinated esters, either as

electrophilic partners through the activation of a C-O bond or as coupling partners in reactions

like the Heck reaction. These methods offer a direct and efficient route to introduce fluorinated

motifs into complex molecular architectures, making them invaluable for researchers, scientists,

and drug development professionals.

General Catalytic Cycle

The majority of palladium-catalyzed cross-coupling reactions proceed through a common

Pd(0)/Pd(II) catalytic cycle. This cycle typically involves three key steps: oxidative addition of an

electrophile to the Pd(0) catalyst, transmetalation with a nucleophilic partner, and reductive

elimination to form the desired product and regenerate the Pd(0) catalyst.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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